Cas no 1092461-22-7 (5-Chloro-2-(trifluoromethoxy)cinnamic acid)

• Product Name: 5-Chloro-2-(trifluoromethoxy)cinnamic acid
• CAS No: 1092461-22-7
• MF: C₁₀H₆ClF₃O₃
• MW: 266.601052761078
• MDL: MFCD11519361
• CID: 4571034
• PubChem ID: 66523451
• Update Time: 2025-05-26

5-Chloro-2-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(trifluoromethoxy)cinnamicacid
• 5-Chloro-2-(trifluoromethoxy)cinnamic Acid
• 3-(5-Chloro-2-(trifluoromethoxy)phenyl)acrylic acid
• (E)-3-[5-chloro-2-(trifluoromethoxy)phenyl]prop-2-enoic acid
• PS-11108
• CS-0441008
• 3-(5-Chloro-2-(trifluoromethoxy)phenyl)acrylicacid
• AKOS015956757
• (E)-3-(5-chloro-2-(trifluoromethoxy)phenyl)acrylic acid
• 1092461-22-7
• 5-Chloro-2-(trifluoromethoxy)cinnamic acid

• MDL： MFCD11519361
• Inchi： 1S/C10H6ClF3O3/c11-7-2-3-8(17-10(12,13)14)6(5-7)1-4-9(15)16/h1-5H,(H,15,16)
• InChI Key： AGCYIVNNYXJUKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC(Cl)=CC=C1OC(F)(F)F

Computed Properties

• Exact Mass: 265.9957562g/mol
• Monoisotopic Mass: 265.9957562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 5-Chloro-2-(trifluoromethoxy)cinnamic acid

Comprehensive Overview of 5-Chloro-2-(trifluoromethoxy)cinnamic acid (CAS No. 1092461-22-7): Properties, Applications, and Innovations

5-Chloro-2-(trifluoromethoxy)cinnamic acid (CAS No. 1092461-22-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This cinnamic acid derivative incorporates a chloro substituent and a trifluoromethoxy group, enhancing its reactivity and bioactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing anti-inflammatory and antimicrobial agents. Its molecular formula, C₁₀H₆ClF₃O₃, reflects a balance of hydrophobicity and electronic effects, making it valuable for structure-activity relationship (SAR) studies.

In the context of green chemistry, 5-Chloro-2-(trifluoromethoxy)cinnamic acid aligns with trends toward sustainable synthesis. Recent publications highlight its role in catalyzed cross-coupling reactions, reducing reliance on hazardous reagents. A 2023 study in the Journal of Organic Chemistry demonstrated its efficacy in Pd-mediated C-H activation, a hotspot in synthetic methodology. Users frequently search for "eco-friendly synthesis of fluorinated compounds" or "applications of cinnamic acid derivatives," underscoring the compound's relevance to modern research priorities.

The compound's physicochemical properties further drive interest. With a melting point range of 120–123°C and moderate solubility in polar aprotic solvents like DMF and DMSO, it offers versatility in formulation. Analytical techniques such as HPLC (retention time ~8.2 min under standard conditions) and NMR spectroscopy (characteristic peaks at 7.8 ppm for the vinyl proton) ensure precise quality control. These attributes address common queries like "how to characterize fluorinated cinnamic acids" or "solubility challenges in drug formulation."

Emerging applications in material science are also noteworthy. The trifluoromethoxy group enhances thermal stability, making CAS 1092461-22-7 a candidate for liquid crystal or OLED precursor development. Patent analyses reveal growing IP activity around similar structures, particularly in electronic materials and coatings. This responds to trending searches on "fluorinated compounds in optoelectronics" and "high-performance organic materials."

From a commercial availability perspective, suppliers typically offer 5-Chloro-2-(trifluoromethoxy)cinnamic acid at ≥95% purity, with pricing influenced by scale-up challenges in fluorination steps. Regulatory compliance follows REACH and FDA guidelines for research-use materials. FAQs like "where to buy 1092461-22-7" or "cost drivers for trifluoromethoxy compounds" reflect market dynamics that this section addresses.

In conclusion, 5-Chloro-2-(trifluoromethoxy)cinnamic acid exemplifies the intersection of medicinal chemistry and advanced materials. Its dual utility in life sciences and industrial applications, coupled with alignment with sustainability goals, positions it as a compound of enduring scientific and commercial value. Ongoing research will likely uncover further synergies with AI-driven molecular design platforms, another rapidly growing search topic in this domain.